Cas no 71078-44-9 (Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-)
71078-44-9 structure
Product Name:Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-
CAS No:71078-44-9
MF:C14H8F3NO2
MW:279.214034080505
CID:1747952
Update Time:2024-11-27
Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-
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- Inchi: 1S/C14H8F3NO2/c15-14(16,17)10-1-6-13(9(7-10)8-18)20-12-4-2-11(19)3-5-12/h1-7,19H
- InChI Key: FOIJABNATICWDL-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(C(F)(F)F)=CC=C1OC1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 279.05074
Experimental Properties
- Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 373.1±42.0 °C(Predicted)
- PSA: 53.25
- pka: 9.69±0.15(Predicted)
Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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